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Compound of Interest

Compound Name:
Methyl 2-(4-bromophenyl)-2,2-

dimethylacetate

Cat. No.: B014716 Get Quote

An In-depth Technical Guide to Methyl 2-(4-
bromophenyl)-2,2-dimethylacetate
For Researchers, Scientists, and Drug Development Professionals

Introduction:

Methyl 2-(4-bromophenyl)-2,2-dimethylacetate, with CAS number 154825-97-5, is a

chemical compound utilized primarily in the field of organic synthesis.[1] It serves as a key

intermediate in the creation of more complex molecules, particularly within the pharmaceutical

and material science industries.[1] Its distinct structure, featuring a brominated phenyl group

and a dimethylacetate moiety, makes it a versatile building block for developing novel

compounds with specific therapeutic or material properties.[1] This guide provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its synthesis and analysis, and a summary of its primary applications.

Core Properties and Identifiers
The fundamental physical and chemical characteristics of Methyl 2-(4-bromophenyl)-2,2-
dimethylacetate are summarized below, providing essential data for laboratory and research

applications.
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Physical and Chemical Properties
Property Value

Molecular Formula C₁₁H₁₃BrO₂[1][2][3]

Molecular Weight 257.12 g/mol [1][2][3][4]

Appearance
Colourless oil[1] or Clear Colorless to Pale

Yellow liquid[4]

Boiling Point 290℃[1][5]

Density 1.337 g/cm³[1][4][5]

Flash Point 129℃[1][5]

Water Solubility 43 mg/L at 20℃[1]

Refractive Index 1.522[1]

Vapor Pressure 0.00209 mmHg at 25°C[1]

Topological Polar Surface Area (TPSA) 26.3 Å²[2]

LogP 2.8997[2] / 3.28[6]

Compound Identifiers and Synonyms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.lookchem.com/404.htm
https://www.chemscene.com/product/154825-97-5.html
https://www.scbt.com/p/methyl-2-4-bromophenyl-2-2-dimethylacetate-154825-97-5
https://www.lookchem.com/404.htm
https://www.chemscene.com/product/154825-97-5.html
https://www.scbt.com/p/methyl-2-4-bromophenyl-2-2-dimethylacetate-154825-97-5
https://reignpharma.com/Methyl-2-(4-bromophenyl)-2-methylpropanoate.aspx
https://www.lookchem.com/404.htm
https://reignpharma.com/Methyl-2-(4-bromophenyl)-2-methylpropanoate.aspx
https://www.lookchem.com/404.htm
https://chemwill.lookchem.com/products/CasNo-154825-97-5-Methyl-2--4-bromophenyl--2-2-dimethylacetate----CHemwill-23131054.html
https://www.lookchem.com/404.htm
https://reignpharma.com/Methyl-2-(4-bromophenyl)-2-methylpropanoate.aspx
https://chemwill.lookchem.com/products/CasNo-154825-97-5-Methyl-2--4-bromophenyl--2-2-dimethylacetate----CHemwill-23131054.html
https://www.lookchem.com/404.htm
https://chemwill.lookchem.com/products/CasNo-154825-97-5-Methyl-2--4-bromophenyl--2-2-dimethylacetate----CHemwill-23131054.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chemscene.com/product/154825-97-5.html
https://www.chemscene.com/product/154825-97-5.html
https://sielc.com/methyl-2-4-bromophenyl-22-dimethylacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value

CAS Number 154825-97-5[1][2][3][7]

MDL Number MFCD02683357[2][7]

PubChem CID 3651431[8]

EINECS 1308068-626-2[1]

InChI Key JTYDXPPFLQSEAQ-UHFFFAOYSA-N[6][8]

SMILES BrC1=CC=C(C=C1)C(C(=O)OC)(C)C[2][8]

Synonyms

methyl 2-(4-bromophenyl)-2-

methylpropanoate[1][7], p-Bromo-alpha,alpha-

Dimethylphenylacetic acid methyl ester[1],

Benzeneacetic acid, 4-bromo-α,α-dimethyl-,

methyl ester[1][6]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of Methyl 2-(4-
bromophenyl)-2,2-dimethylacetate are crucial for its practical application in research and

development.

Synthesis Protocol
A common method for the synthesis of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate
involves the methylation of a precursor ester.[7]

Materials:

Methyl 2-(4-bromophenyl)acetate

Sodium hydride (60% dispersion in oil)

Iodomethane

Dry N,N-Dimethylformamide (DMF)
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1N HCl aqueous solution

Ethyl acetate

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane

Procedure:

A suspension is created by adding sodium hydride (4.80 mmol) to dry DMF (11 mL) at 0 °C.

[7]

Methyl 2-(4-bromophenyl)acetate (2.2 mmol) is slowly added to this suspension.[7]

The reaction mixture is stirred for 15 minutes at 0 °C.[7]

Iodomethane (0.10 mmol) is added dropwise to the mixture.[7]

Stirring is continued for 5 minutes at 0 °C, after which the mixture is brought to room

temperature and stirred for 12 hours.[7]

The reaction is quenched with 1N HCl aqueous solution (1 mL).[7]

The product is extracted with ethyl acetate (3 x 2 mL).[7]

The combined organic layers are washed with water (3 x 2 mL) and saturated saline (2 mL).

[7]

The solution is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure.[7]

The residue is purified by silica gel column chromatography, eluting with a gradient of 0% to

5% ethyl acetate in hexane to yield the final product.[7]
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Synthesis Workflow

Reaction Preparation

Methylation Reaction

Workup and Extraction

Purification

Suspend NaH in dry DMF at 0°C

Add Methyl 2-(4-bromophenyl)acetate

Stir for 15 min at 0°C

Add Iodomethane dropwise

Stir at 0°C (5 min) then RT (12h)

Quench with 1N HCl

Extract with Ethyl Acetate

Wash organic layers

Dry and Concentrate

Silica Gel Column Chromatography

Final Product

Click to download full resolution via product page

Synthesis of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate.
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Analytical Protocol: HPLC
Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) is a suitable method for

analyzing the purity of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate.[6]

Instrumentation and Conditions:

Column: Newcrom R1 HPLC column.[6]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[6] For Mass

Spectrometry (MS) compatible applications, formic acid should be used in place of

phosphoric acid.[6]

Detection: Standard UV or MS detector.

Application: This method is scalable and can be adapted for preparative separation to isolate

impurities. It is also suitable for pharmacokinetic studies.[6]
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HPLC Analysis Workflow

Prepare Sample Solution

Inject Sample

Prepare Mobile Phase
(MeCN/Water/Acid)

Equilibrate HPLC System
(Newcrom R1 Column)

Run Isocratic or Gradient Elution

Detect Compound (UV/MS)

Analyze Chromatogram for
Purity and Retention Time

Click to download full resolution via product page

General workflow for HPLC analysis.

Applications and Reactivity
Methyl 2-(4-bromophenyl)-2,2-dimethylacetate is a valuable intermediate with applications

across several scientific domains.

Pharmaceutical Industry: It serves as a starting material or key intermediate in the synthesis

of new drug candidates.[1] Its structure is a component for building more complex active

pharmaceutical ingredients (APIs).[1][5] For instance, the corresponding carboxylic acid, 2-
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(4-bromophenyl)-2-methylpropanoic acid, is a known key intermediate in the manufacturing

of the antihistamine fexofenadine.[9]

Organic Synthesis: The compound's reactivity makes it a versatile building block for creating

a variety of organic molecules.[1] The bromo-substituent allows for cross-coupling reactions

(e.g., Suzuki, Heck), while the ester group can be hydrolyzed or transformed into other

functional groups.

Chemical Research: It is used as a model compound for studying reaction mechanisms and

developing new synthetic methodologies.[1]

Material Science: This compound can be incorporated into polymers or other materials to

enhance properties such as stability, reactivity, or selectivity.[1]

Applications Overview

Pharmaceuticals Research & Synthesis Material Science

Methyl 2-(4-bromophenyl)
-2,2-dimethylacetate

API Synthesis
(e.g., Fexofenadine Precursor) Drug Discovery Organic Synthesis Intermediate Model Compound for

Reaction Studies Polymer Additive Development of
Specialty Materials

Click to download full resolution via product page

Key application areas for the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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